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Compound of Interest

Compound Name: Valtrate hydrine B4

Cat. No.: B15560426 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Valtrate hydrine B4 (CAS No. 18296-48-5), a monoterpenoid natural product derived from

Valeriana species.[1][2][3] Adherence to these guidelines is critical for ensuring personnel

safety and regulatory compliance within research and drug development environments. The

primary source of safety information for any chemical is its Safety Data Sheet (SDS), which

must be obtained from the supplier.[4][5]

Chemical and Physical Properties Summary
All researchers must be familiar with the properties of Valtrate hydrine B4 to handle and

dispose of it safely. The following table summarizes key data for this compound.
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Property Value Source

CAS Number 18296-48-5 [1][6]

Molecular Formula C₂₇H₄₀O₁₀ [1][2][7]

Molecular Weight 524.60 g/mol [1][2][6][7]

Appearance Powder [1][8]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[1]

Storage

Desiccate at -20°C; some

suppliers recommend storage

at <-15°C under an inert gas

like nitrogen.

[1][3][6][9]

Known Hazards

Has antifungal, sedative, and

anxiolytic effects through

interaction with GABA

receptors.[3][5][9] The full

toxicological profile is not

widely reported; treat as a

potent bioactive compound.

Disposal Considerations

Must be disposed of as

hazardous chemical waste. Do

not dispose of down the drain

or in regular trash. Follow

local, state, and federal

regulations.

Disposal Workflow
The logical workflow below outlines the decision-making process for the proper segregation

and disposal of Valtrate hydrine B4 waste.
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Valtrate Hydrine B4 Waste Stream

Is the waste contaminated with
other hazardous materials?

Uncontaminated Waste
(e.g., expired pure product,

spilled pure solid)

 No 

Contaminated Waste
(e.g., solutions, used labware,

reaction mixtures)

 Yes 

Package in a sealed, clearly labeled
waste container. Label as:
'Valtrate Hydrine B4 Waste'

Package in a compatible, sealed,
clearly labeled waste container.
List ALL chemical constituents.

Store in designated hazardous
waste accumulation area.

Segregate from incompatible materials.

Arrange for pickup by certified
Environmental Health & Safety (EHS)

personnel for final disposal.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Valtrate hydrine B4.

Protocol for Disposal of Valtrate Hydrine B4 Waste
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This protocol provides a step-by-step guide for preparing Valtrate hydrine B4 and associated

materials for final disposal. This procedure should be performed in a designated laboratory

area, and personnel must wear appropriate Personal Protective Equipment (PPE), including a

lab coat, safety goggles, and chemical-resistant gloves.

Waste Identification and Segregation
Pure Chemical Waste: Unused, expired, or surplus Valtrate hydrine B4 powder should be

classified as pure chemical waste. Do not mix it with other waste types.

Contaminated Labware: Disposable items such as gloves, pipette tips, and vials that have

come into direct contact with Valtrate hydrine B4 should be considered chemically

contaminated items.[10]

Solutions: Solutions containing Valtrate hydrine B4 must be collected as liquid hazardous

waste. The solvent will dictate compatibility with other waste streams.

Packaging and Labeling
Solid Waste:

Carefully place the original container with the remaining powder into a larger, sealable,

and chemically resistant waste container.

If collecting spilled powder or contaminated solids, use a dedicated container. Do not use

a container that previously held incompatible chemicals.

Firmly seal the container.

Affix a hazardous waste label to the container. Clearly write "Valtrate Hydrine B4 Waste"

and list any other contaminants.

Liquid Waste (Solutions):

Collect all liquid waste containing Valtrate hydrine B4 in a dedicated, leak-proof, and

shatter-resistant container.
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Ensure the container material is compatible with the solvent used (e.g., do not use a

plastic container for chloroform waste).

Leave at least 10% headspace in the container to allow for vapor expansion.

Seal the container tightly.

Affix a hazardous waste label. List all chemical components by their full name, including

the solvent and Valtrate hydrine B4, with approximate percentages.

Contaminated Labware (Sharps and Non-Sharps):

Segregate sharps (needles, scalpels) into a designated, puncture-proof sharps container.

Collect non-sharp contaminated items (gloves, bench paper, etc.) in a durable, sealed

plastic bag or a lined container.[10]

Label the bag or container as "Hazardous Waste: Chemically Contaminated Items" and

specify "Valtrate hydrine B4".

Temporary Storage
Store all prepared waste containers in a designated, secure hazardous waste accumulation

area within the laboratory.

Ensure segregation from incompatible materials. Given its solubility in various organic

solvents, keep it away from strong oxidizers.

The storage area should be cool, dry, and well-ventilated.

Final Disposal
Never dispose of Valtrate hydrine B4, or containers rinsed of it, in the regular trash or down

the sanitary sewer.[10][11]

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15560426?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/product/b15560426?utm_src=pdf-body
https://www.benchchem.com/product/b15560426?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1304
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Provide the EHS team with accurate information about the waste composition to ensure it is

transported and disposed of in compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

